Cas no 204851-73-0 ((R)-4-Benzyl-5,5-dimethyloxazolidin-2-one)

(R)-4-Benzyl-5,5-dimethyloxazolidin-2-one Chemical and Physical Properties
Names and Identifiers
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- (R)-(+)-4-BENZYL-5,5-DIMETHYL-2-OXAZOLIDINONE
- (R)-4-BENZYL-5,5-DIMETHYLOXAZOLIDIN-2-ONE
- 2-Oxazolidinone,5,5-dimethyl-4-(phenylmethyl)-, (4R)-
- (4R)-4-benzyl-5,5-dimethyloxazolidin-2-one
- (R)-4-benzyl-5,5-dimethyl-oxazolidin-2-one
- 450685_ALDRICH
- 4-benzyl-5,5-dimethyl-oxazolidin-2-one
- ANW-57442
- CTK8B7476
- SureCN2369273
- DTXSID70459425
- SCHEMBL2369273
- 204851-73-0
- AKOS015888877
- J-013349
- MFCD00274260
- E78321
- CS-0098462
- (4R)-4-benzyl-5, 5-dimethyl-1, 3-oxazolidin-2-one
- (4R)-4-Benzyl-5,5-dimethyl-1,3-oxazolidin-2-one
- BS-50396
- (R)-(+)-4-Benzyl-5,5-dimethyl-2-oxazolidinone, 98%
- (R)-(+)-4-benzyl-5,5-dimethyl-2-oxazol-idinone
- (R)-4-Benzyl-5,5-dimethyloxazolidin-2-one
-
- MDL: MFCD00274260
- Inchi: InChI=1S/C12H15NO2/c1-12(2)10(13-11(14)15-12)8-9-6-4-3-5-7-9/h3-7,10H,8H2,1-2H3,(H,13,14)/t10-/m1/s1
- InChI Key: AEEGFEJKONZGOH-SNVBAGLBSA-N
- SMILES: O=C1OC(C)(C)[C@@H](CC2=CC=CC=C2)N1
Computed Properties
- Exact Mass: 205.110278721g/mol
- Monoisotopic Mass: 205.110278721g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 2
- Complexity: 244
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Topological Polar Surface Area: 38.3Ų
- XLogP3: 2.4
- Tautomer Count: 2
Experimental Properties
- Color/Form: Not determined
- Density: 1.085
- Melting Point: 60-62 °C (lit.)
- Boiling Point: 385°C at 760 mmHg
- Flash Point: 186.7°C
- Refractive Index: 1.519
- PSA: 38.33000
- LogP: 2.44490
- Optical Activity: [α]20/D +96°, c = 2 in chloroform
- Solubility: Not determined
(R)-4-Benzyl-5,5-dimethyloxazolidin-2-one Security Information
-
Symbol:
- Signal Word:Warning
- Hazard Statement: H315-H319-H335
- Warning Statement: P261-P305+P351+P338
- Hazardous Material transportation number:NONH for all modes of transport
- WGK Germany:3
- Hazard Category Code: 36/37/38
- Safety Instruction: 26-36
-
Hazardous Material Identification:
- Storage Condition:Sealed in dry,Room Temperature
- Risk Phrases:36/37/38
(R)-4-Benzyl-5,5-dimethyloxazolidin-2-one Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD32587-100mg |
(R)-4-Benzyl-5,5-dimethyloxazolidin-2-one |
204851-73-0 | 98% | 100mg |
¥383.0 | 2022-03-01 | |
TRC | R288700-10mg |
(R)-4-Benzyl-5,5-dimethyloxazolidin-2-one |
204851-73-0 | 10mg |
$ 125.00 | 2022-06-03 | ||
TRC | R288700-50mg |
(R)-4-Benzyl-5,5-dimethyloxazolidin-2-one |
204851-73-0 | 50mg |
$ 415.00 | 2022-06-03 | ||
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | SA03407-500mg |
(R)-4-Benzyl-5,5-dimethyloxazolidin-2-one |
204851-73-0 | 98% | 500mg |
¥819.0 | 2024-07-18 | |
Ambeed | A404627-1g |
(R)-4-Benzyl-5,5-dimethyloxazolidin-2-one |
204851-73-0 | 98% | 1g |
$95.0 | 2024-07-28 | |
SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD32587-1g |
(R)-4-Benzyl-5,5-dimethyloxazolidin-2-one |
204851-73-0 | 98% | 1g |
¥1435.0 | 2022-03-01 | |
1PlusChem | 1P00716G-1g |
(R)-4-Benzyl-5,5-dimethyloxazolidin-2-one |
204851-73-0 | 98% | 1g |
$126.00 | 2023-12-19 | |
abcr | AB594495-250mg |
(R)-4-Benzyl-5,5-dimethyloxazolidin-2-one; . |
204851-73-0 | 250mg |
€99.80 | 2024-07-24 | ||
Aaron | AR0071ES-500mg |
(R)-4-Benzyl-5,5-dimethyloxazolidin-2-one |
204851-73-0 | 98% | 500mg |
$43.00 | 2025-02-11 | |
Aaron | AR0071ES-5g |
(R)-4-Benzyl-5,5-dimethyloxazolidin-2-one |
204851-73-0 | 98% | 5g |
$408.00 | 2025-02-11 |
(R)-4-Benzyl-5,5-dimethyloxazolidin-2-one Related Literature
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Anton Tamtögl,Adrian Ruckhofer,Davide Campi,William Allison,Wolfgang E. Ernst Phys. Chem. Chem. Phys., 2021,23, 7637-7652
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Sherif Ashraf Fahmy,Fortuna Ponte,Iten M. Fawzy,Emilia Sicilia,Hassan Mohamed El-Said Azzazy RSC Adv., 2021,11, 24673-24680
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Conrad Fischer,Tobias Gruber,Wilhelm Seichter,Edwin Weber Org. Biomol. Chem., 2011,9, 4347-4352
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Mingzhu Yang Chem. Soc. Rev., 2019,48, 850-884
-
Yichao Gu,Xueliang Sun,Bin Wan,Zhuoer Lu,Yanghui Zhang Chem. Commun., 2020,56, 10942-10945
Additional information on (R)-4-Benzyl-5,5-dimethyloxazolidin-2-one
Comprehensive Overview of (R)-4-Benzyl-5,5-dimethyloxazolidin-2-one (CAS No. 204851-73-0)
(R)-4-Benzyl-5,5-dimethyloxazolidin-2-one (CAS No. 204851-73-0) is a chiral oxazolidinone derivative widely recognized for its role in asymmetric synthesis and pharmaceutical applications. This compound, often referred to as a chiral auxiliary, is pivotal in the construction of stereochemically complex molecules. Its unique structural features, including the benzyl group and dimethyl substitution, enhance its utility in enantioselective reactions, making it a staple in modern organic chemistry.
The growing demand for enantiopure compounds in drug development has spotlighted (R)-4-Benzyl-5,5-dimethyloxazolidin-2-one as a critical tool. Researchers frequently search for "chiral auxiliaries in asymmetric synthesis" or "CAS 204851-73-0 applications," reflecting its relevance in academia and industry. Its compatibility with Grignard reactions, alkylations, and acylations further underscores its versatility. Recent studies highlight its use in synthesizing beta-lactam antibiotics and antiviral agents, aligning with the global focus on infectious disease therapeutics.
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In summary, (R)-4-Benzyl-5,5-dimethyloxazolidin-2-one (CAS No. 204851-73-0) bridges theoretical and applied chemistry, addressing both synthetic challenges and market needs. Its integration into AI-driven drug discovery pipelines and high-throughput screening platforms exemplifies its enduring value in science and technology.
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